Cas no 2138070-05-8 (4-Methyl-3-(propylamino)cyclohexan-1-ol)

• Product Name: 4-Methyl-3-(propylamino)cyclohexan-1-ol
• CAS No: 2138070-05-8
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6082238
• PubChem ID: 165497275
• Update Time: 2025-06-20

4-Methyl-3-(propylamino)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138070-05-8
• EN300-1159009
• 4-methyl-3-(propylamino)cyclohexan-1-ol
• 4-Methyl-3-(propylamino)cyclohexan-1-ol

• Inchi： 1S/C10H21NO/c1-3-6-11-10-7-9(12)5-4-8(10)2/h8-12H,3-7H2,1-2H3
• InChI Key： YBFMNLDTPOPCNM-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)NCCC

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-Methyl-3-(propylamino)cyclohexan-1-ol

Introduction to 4-Methyl-3-(propylamino)cyclohexan-1-ol (CAS No. 2138070-05-8)

4-Methyl-3-(propylamino)cyclohexan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2138070-05-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This cyclohexanol derivative features a unique structural motif that has garnered attention due to its potential biological activity and synthetic utility. The presence of both an amine substituent and a hydroxyl group on a cyclohexane backbone suggests diverse chemical reactivity, making it a valuable scaffold for drug discovery and molecular design.

The compound's structure, characterized by a methyl group at the 4-position and a propylamino moiety at the 3-position of the cyclohexane ring, imparts specific steric and electronic properties. These features are critical in determining its interaction with biological targets, such as enzymes and receptors. The hydroxyl group at the 1-position further enhances its potential for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in cyclohexanol derivatives due to their reported bioactivity in various therapeutic areas. For instance, studies have highlighted the potential of such compounds in modulating central nervous system (CNS) receptors, including serotonin and dopamine pathways. The propylamino group, in particular, is known to influence pharmacokinetic properties such as solubility and blood-brain barrier penetration, which are crucial for CNS drug development.

Current research in this domain has demonstrated that structural modifications of cyclohexanol derivatives can significantly impact their pharmacological effects. For example, analogs with similar scaffolds have been investigated for their potential in treating neurodegenerative disorders and mood disorders. The compound CAS No. 2138070-05-8, with its specific substitution pattern, represents a promising candidate for further exploration in this context.

The synthesis of 4-Methyl-3-(propylamino)cyclohexan-1-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. Key synthetic strategies often include cyclization reactions followed by selective functional group modifications. Advances in catalytic methods have enabled more efficient and scalable production routes, which are essential for both academic research and industrial applications.

From a medicinal chemistry perspective, the compound's dual functionality—the hydroxyl and amine groups—provides multiple points for interaction with biological targets. This characteristic makes it an attractive intermediate for designing molecules with enhanced binding affinity and selectivity. Additionally, computational modeling techniques have been increasingly employed to predict the binding modes of such compounds with target proteins, aiding in rational drug design.

The pharmacological evaluation of 4-Methyl-3-(propylamino)cyclohexan-1-ol has revealed intriguing properties that warrant further investigation. Preclinical studies have suggested potential activity in models of pain perception and inflammation, where modulation of neurotransmitter systems plays a key role. These findings align with broader trends in drug discovery toward identifying novel therapeutics that leverage natural product-inspired scaffolds.

Future directions in the study of this compound may include exploring its role as a building block for more complex drug candidates or investigating its interactions with understudied biological pathways. The growing emphasis on structure-based drug design ensures that compounds like 4-Methyl-3-(propylamino)cyclohexan-1-ol will remain at the forefront of pharmaceutical innovation.

The versatility of this chemical entity is further underscored by its potential applications beyond traditional pharmaceuticals. For instance, it could serve as a precursor in the synthesis of advanced materials or specialty chemicals where its unique structural features offer advantageous properties.